Cas no 2404733-83-9 (N-(4-bromophenyl)-3-methoxybenzothioamide)

• Product Name: N-(4-bromophenyl)-3-methoxybenzothioamide
• CAS No: 2404733-83-9
• MF: C₁₄H₁₂BrNOS
• MW: 322.220181465149
• MDL: MFCD32632337
• CID: 5075348
• Update Time: 2025-06-13

N-(4-bromophenyl)-3-methoxybenzothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-3-methoxybenzothioamide

• MDL： MFCD32632337
• Inchi： 1S/C14H12BrNOS/c1-17-13-4-2-3-10(9-13)14(18)16-12-7-5-11(15)6-8-12/h2-9H,1H3,(H,16,18)
• InChI Key： CGDRMOBOLWCLHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1C=CC=C(C=1)OC)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 4
• Topological Polar Surface Area: 53.4

Additional information on N-(4-bromophenyl)-3-methoxybenzothioamide

Recent Advances in the Study of N-(4-bromophenyl)-3-methoxybenzothioamide (CAS: 2404733-83-9) in Chemical Biology and Pharmaceutical Research

N-(4-bromophenyl)-3-methoxybenzothioamide (CAS: 2404733-83-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This thioamide derivative, characterized by its unique bromophenyl and methoxybenzene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and anticancer properties. The compound's distinct chemical structure and reactivity make it a valuable candidate for further investigation in drug discovery and development.

One of the key areas of research involving N-(4-bromophenyl)-3-methoxybenzothioamide is its role as a potential enzyme inhibitor. Recent in vitro studies have demonstrated its ability to selectively inhibit specific enzymes involved in inflammatory pathways, suggesting its utility in developing novel anti-inflammatory agents. The compound's mechanism of action appears to involve the modulation of key signaling pathways, although the exact molecular interactions are still under investigation. These findings have sparked interest in exploring its broader applications in treating chronic inflammatory diseases.

In the field of oncology, preliminary studies have revealed that N-(4-bromophenyl)-3-methoxybenzothioamide exhibits cytotoxic effects against certain cancer cell lines. Researchers have observed dose-dependent inhibition of cell proliferation in breast and lung cancer models, with particular efficacy observed in drug-resistant variants. The compound's ability to induce apoptosis while showing minimal toxicity to normal cells makes it an attractive candidate for further anticancer drug development. Current research is focused on elucidating its precise molecular targets and optimizing its pharmacokinetic properties.

The synthetic pathways for N-(4-bromophenyl)-3-methoxybenzothioamide have also been a subject of recent optimization efforts. New methodologies have been developed to improve yield and purity while reducing production costs. These advances in synthesis are crucial for facilitating larger-scale production and enabling more extensive preclinical evaluation. Additionally, researchers are exploring various derivatives of the compound to enhance its biological activity and pharmacological profile, with several analogs showing improved potency in preliminary screening.

Despite these promising developments, challenges remain in the development of N-(4-bromophenyl)-3-methoxybenzothioamide as a therapeutic agent. Current research is addressing issues related to its solubility, metabolic stability, and potential off-target effects. Recent pharmacokinetic studies have provided valuable insights into its absorption, distribution, metabolism, and excretion properties, which will inform future formulation strategies. The compound's safety profile is also under thorough investigation through comprehensive toxicological assessments.

Looking forward, N-(4-bromophenyl)-3-methoxybenzothioamide represents an exciting area of research with multiple potential applications. Its unique chemical properties and demonstrated biological activities position it as a promising lead compound for various therapeutic areas. Ongoing and future studies will likely focus on structure-activity relationship optimization, mechanism of action elucidation, and translational development. The compound's progress through the drug discovery pipeline will be closely watched by the pharmaceutical research community, as it may offer novel solutions to unmet medical needs in inflammation and oncology.